Cas no 88269-39-0 (myo-Inositol,1,4,5-tris(dihydrogen phosphate))

myo-Inositol,1,4,5-tris(dihydrogen phosphate) structure
88269-39-0 structure
Product Name:myo-Inositol,1,4,5-tris(dihydrogen phosphate)
CAS No:88269-39-0
MF:C6H15O15P3
MW:420.095586061478
CID:721799
PubChem ID:55310
Update Time:2025-04-19

myo-Inositol,1,4,5-tris(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

    • myo-Inositol,1,4,5-tris(dihydrogen phosphate)
    • (2,3,6-trihydroxy-4,5-diphosphonooxy-cyclohexoxy)phosphonic acid
    • MU34XVK5NR
    • AKOS040755027
    • myo-Inositol, 1,4,5-tris(dihydrogen phosphate)
    • CHEBI:191121
    • 2068-89-5
    • DL-myo-Inositol 1,4,5-triphosphate
    • L-myo-Inositol-1,4,5-triphosphate (sodium salt)
    • 27121-73-9
    • UNII-MU34XVK5NR
    • [(1S,2R,3S,4S,5R,6S)-2,3,5-trihydroxy-4,6-diphosphonooxycyclohexyl] dihydrogen phosphate
    • myo-Inositol 1,3,6-triphosphate
    • SCHEMBL381458
    • DTXSID001015822
    • myo-inositol 1,4,5-triphosphate
    • MMWCIQZXVOZEGG-HOZKJCLWSA-N
    • Inositol 1,4,5-triphosphate
    • L-myo-inositol-1,4,5-triphosphate
    • myo-Inositol 1,4,5-trisphosphate
    • PD039182
    • Inositol triphosphate
    • Q138145
    • Inositol 1,3,6-triphosphate
    • 88269-39-0
    • Inchi: 1S/C6H15O15P3/c7-1-2(8)5(20-23(13,14)15)6(21-24(16,17)18)3(9)4(1)19-22(10,11)12/h1-9H,(H2,10,11,12)(H2,13,14,15)(H2,16,17,18)/t1-,2+,3+,4-,5-,6-/m0/s1
    • InChI Key: MMWCIQZXVOZEGG-HOZKJCLWSA-N
    • SMILES: P(=O)(O)(O)O[C@H]1[C@@H]([C@H]([C@H]([C@H]([C@@H]1OP(=O)(O)O)O)O)OP(=O)(O)O)O

Computed Properties

  • Exact Mass: 419.96238076g/mol
  • Monoisotopic Mass: 419.96238076g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 9
  • Hydrogen Bond Acceptor Count: 15
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 6
  • Complexity: 574
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 6
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -7
  • Topological Polar Surface Area: 261Ų
Recommended suppliers
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk